Cas no 2104435-24-5 (3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde)
3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde
- 2104435-24-5
- EN300-1623532
- 3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde
-
- Inchi: 1S/C11H16O2/c12-8-11(5-6-13-9-11)7-10-3-1-2-4-10/h1-2,8,10H,3-7,9H2
- InChI Key: TVTMJWAEICSMEK-UHFFFAOYSA-N
- SMILES: O1CCC(C=O)(C1)CC1CC=CC1
Computed Properties
- Exact Mass: 180.115029749g/mol
- Monoisotopic Mass: 180.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 26.3Ų
3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623532-1.0g |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1623532-50mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 50mg |
$1247.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-100mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 100mg |
$1307.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-250mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 250mg |
$1366.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-500mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 500mg |
$1426.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-1000mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 1000mg |
$1485.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-2500mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 2500mg |
$2912.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-5000mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 5000mg |
$4309.0 | 2023-09-22 | ||
| Enamine | EN300-1623532-10000mg |
3-[(cyclopent-3-en-1-yl)methyl]oxolane-3-carbaldehyde |
2104435-24-5 | 10000mg |
$6390.0 | 2023-09-22 |
3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde
Introduction to 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde (CAS No. 2104435-24-5)
3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde, with the CAS number 2104435-24-5, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive cyclopentenyl and oxolane moieties, which confer it with unique chemical and physical properties.
The molecular structure of 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde consists of a cyclopentenyl ring attached to a methylene group, which is further connected to an oxolane ring. The presence of the aldehyde functional group at the 3-position of the oxolane ring adds reactivity and versatility to the molecule, making it a valuable intermediate in organic synthesis. The cyclopentenyl moiety, on the other hand, imparts rigidity and aromatic character, which can influence the compound's biological activity and reactivity.
In the realm of pharmaceutical research, 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The researchers found that these derivatives could selectively inhibit the activity of certain kinases without affecting other essential enzymes, thereby reducing potential side effects.
Beyond its pharmaceutical applications, 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde has also been investigated for its use in materials science. Its unique structure makes it suitable for the synthesis of advanced polymers and materials with tailored properties. A 2021 study in Macromolecules demonstrated that this compound could be polymerized to form high-performance polymers with excellent thermal stability and mechanical strength. These polymers have potential applications in areas such as aerospace engineering and electronics.
The synthetic route to 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde has been extensively studied to optimize yield and purity. One common approach involves the reaction of a cyclopentenyl derivative with an appropriate aldehyde precursor under controlled conditions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and selectivity of the reaction. A recent publication in Organic Letters highlighted a novel catalytic system that significantly improved the yield and reduced reaction time, making large-scale production more feasible.
The physicochemical properties of 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde have been thoroughly characterized using various analytical techniques. High-resolution mass spectrometry (HRMS) confirmed its molecular formula, while nuclear magnetic resonance (NMR) spectroscopy provided detailed insights into its structural features. Additionally, infrared (IR) spectroscopy and differential scanning calorimetry (DSC) were used to study its thermal behavior and stability.
In terms of safety and handling, it is important to note that while 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from heat sources.
The future prospects for 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde are promising. Ongoing research is focused on exploring new synthetic methods to improve its production efficiency and on developing novel derivatives with enhanced properties for various applications. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are expected to uncover new avenues for its use in fields such as drug discovery, materials science, and chemical engineering.
In conclusion, 3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde (CAS No. 2104435-24-5) is a versatile organic compound with a wide range of potential applications. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development in various scientific disciplines. As new studies continue to emerge, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.
2104435-24-5 (3-(cyclopent-3-en-1-yl)methyloxolane-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)